2-[(4-chlorophenyl)thio]-N-[2-(difluoromethoxy)phenyl]acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-[2-(difluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C15H12ClF2NO2S/c16-10-5-7-11(8-6-10)22-9-14(20)19-12-3-1-2-4-13(12)21-15(17)18/h1-8,15H,9H2,(H,19,20)
• InChI Key: XDPHJRJDPMLWFG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=CC=C(C=C2)Cl)OC(F)F
• Molecular Formula: C15H12ClF2NO2S
• Molecular Weight: 343.8 g/mol

Description

2-[(4-chlorophenyl)thio]-N-[2-(difluoromethoxy)phenyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Diflunisal Sulfide, and it is a derivative of Diflunisal, a nonsteroidal anti-inflammatory drug.

Scientific Research Applications

2-[(4-chlorophenyl)thio]-N-[2-(difluoromethoxy)phenyl]acetamide has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. This compound has been reported to have anti-inflammatory, analgesic, and antipyretic properties, which make it a potential candidate for the treatment of various inflammatory diseases. Moreover, this compound has also been studied for its potential applications in cancer therapy, as it has been reported to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The mechanism of action of 2-[(4-chlorophenyl)thio]-N-[2-(difluoromethoxy)phenyl]acetamide is not fully understood, but it is believed to involve the inhibition of cyclooxygenase enzymes, which are responsible for the production of prostaglandins, a group of lipid compounds that play a crucial role in inflammation and pain. This compound has been reported to inhibit both cyclooxygenase-1 and cyclooxygenase-2 enzymes, which makes it a potential candidate for the treatment of various inflammatory diseases.
Biochemical and Physiological Effects:
2-[(4-chlorophenyl)thio]-N-[2-(difluoromethoxy)phenyl]acetamide has been reported to have various biochemical and physiological effects. This compound has been shown to reduce the levels of prostaglandins, which are responsible for inflammation and pain. Moreover, this compound has also been reported to inhibit the growth of cancer cells in vitro, which makes it a potential candidate for cancer therapy. However, further studies are required to understand the exact biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

2-[(4-chlorophenyl)thio]-N-[2-(difluoromethoxy)phenyl]acetamide has several advantages for lab experiments. This compound is readily available, and its synthesis method is well-established, which makes it easy to obtain high yields of the product. Moreover, this compound has been extensively studied, and its properties and potential applications are well-documented. However, this compound also has some limitations, such as its potential toxicity and limited solubility in water, which may affect its use in some experiments.

Future Directions

There are several future directions for the research on 2-[(4-chlorophenyl)thio]-N-[2-(difluoromethoxy)phenyl]acetamide. One of the potential directions is to study its potential applications in cancer therapy, as this compound has been reported to inhibit the growth of cancer cells in vitro. Moreover, further studies are required to understand the exact mechanism of action of this compound and its potential applications in the treatment of various inflammatory diseases. Furthermore, the synthesis method of this compound can be further optimized to obtain higher yields and reduce the potential toxicity of the product. Overall, the research on 2-[(4-chlorophenyl)thio]-N-[2-(difluoromethoxy)phenyl]acetamide has significant potential for various fields and can lead to the development of new drugs and therapies.

Synthesis Methods

The synthesis of 2-[(4-chlorophenyl)thio]-N-[2-(difluoromethoxy)phenyl]acetamide involves the reaction of 4-chlorobenzenethiol with 2-(difluoromethoxy)benzoyl chloride in the presence of a base such as potassium carbonate. The resulting product is then subjected to further reactions to obtain the final product. This synthesis method has been reported in various research articles, and it has been optimized to obtain high yields of the product.